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Compound of Interest

Compound Name: Pelitinib-d6

Cat. No.: B12411438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

Pelitinib-d6, a deuterated analog of Pelitinib. Pelitinib is a potent and irreversible inhibitor of

the epidermal growth factor receptor (EGFR) family of tyrosine kinases, including EGFR

(ErbB1), HER2/c-neu (ErbB2), and ErbB4 (Her4)[1][2][3]. Accurate preparation of stock

solutions is critical for obtaining reliable and reproducible results in both in vitro and in vivo

studies.

Chemical and Physical Properties
Pelitinib-d6 is the deuterated form of Pelitinib, where six hydrogen atoms have been replaced

by deuterium. This isotopic labeling is often used in pharmacokinetic studies to differentiate the

compound from its non-labeled counterpart. The physical and chemical properties of Pelitinib-
d6 are summarized below.
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Property Value Reference

Analyte Name Pelitinib-d6 [4]

CAS Number 1325223-34-4 [4][5]

Molecular Formula C₂₄H₁₇D₆ClFN₅O₂ [4][6]

Molecular Weight 473.96 g/mol [4][6]

Appearance White to beige crystalline solid [3][7]

Purity ≥98% [3][7]

Storage Store powder at -20°C [4][7]

Stability ≥4 years as solid at -20°C [7]

Solubility Data
Pelitinib-d6, similar to its non-deuterated form, exhibits poor solubility in aqueous solutions but

is soluble in several organic solvents. The solubility of Pelitinib in common laboratory solvents

is outlined below. Due to the minor difference in molecular weight, the solubility of Pelitinib-d6
is expected to be nearly identical to that of Pelitinib.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 5 - 25 mg/mL [3][7][8][9]

Dimethylformamide (DMF) ~20 mg/mL [7]

Ethanol Insoluble [8]

Water Insoluble [8][10]

1:5 DMF:PBS (pH 7.2) ~0.16 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Pelitinib-d6 in DMSO.

Materials:

Pelitinib-d6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the vial of Pelitinib-d6 powder to warm to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of Pelitinib-d6 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.74 mg of Pelitinib-d6 (Molecular

Weight: 473.96 g/mol ).

Dissolve: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, if you

weighed 4.74 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(to 37°C) or sonication may be used to aid dissolution if necessary[3][11].

Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 6 months or at -80°C

for up to one year[12].

Protocol 2: Preparation of Aqueous Working Solutions
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For cell-based assays, it is often necessary to dilute the DMSO stock solution into an aqueous

buffer or cell culture medium. It is important to note that Pelitinib is sparingly soluble in aqueous

solutions and prolonged storage of aqueous dilutions is not recommended[7].

Materials:

Pelitinib-d6 stock solution in DMSO (from Protocol 1)

Phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer

Sterile tubes

Procedure:

Calculate Dilution: Determine the final concentration of the working solution and the required

volume.

Serial Dilution: Perform a serial dilution of the DMSO stock solution into the desired aqueous

buffer. It is crucial to add the DMSO stock solution to the aqueous buffer and mix

immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is low (typically ≤0.5%) to avoid solvent-induced cellular toxicity.

Use Immediately: Use the freshly prepared aqueous working solution immediately. Do not

store aqueous solutions for more than one day[7].

Visualization of Pathways and Workflows
Pelitinib-d6 Mechanism of Action
Pelitinib is an irreversible inhibitor of the EGFR family of receptors. It covalently binds to these

receptors, inhibiting their phosphorylation and subsequent downstream signaling, which

ultimately leads to the suppression of tumor cell proliferation and induction of apoptosis[1][2].
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Caption: EGFR/HER2 signaling pathway inhibited by Pelitinib-d6.

Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a stock solution of Pelitinib-d6.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12411438?utm_src=pdf-body-img
https://www.benchchem.com/product/b12411438?utm_src=pdf-body
https://www.benchchem.com/product/b12411438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate Pelitinib-d6
to Room Temperature

Weigh Pelitinib-d6
Powder

Add Anhydrous DMSO

Vortex/Sonicate
to Dissolve

Aliquot into
Single-Use Vials

Store at -20°C or -80°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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